Cas no 7481-83-6 (Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI))
7481-83-6 structure
Product Name:Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
CAS No:7481-83-6
MF:C22H34O3
MW:346.503567218781
CID:574029
PubChem ID:313035
Update Time:2025-04-19
Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI)
- 2-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)propanoic acid
- 7481-83-6
- NSC226125
- PD118922
- NSC-226125
-
- Inchi: 1S/C22H34O3/c1-13(20(24)25)17-6-7-18-16-5-4-14-12-15(23)8-10-21(14,2)19(16)9-11-22(17,18)3/h4,13,15-19,23H,5-12H2,1-3H3,(H,24,25)
- InChI Key: NPBNRBWMDNZEBN-UHFFFAOYSA-N
- SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C(=O)O)C)CCC21
Computed Properties
- Exact Mass: 346.25092
- Monoisotopic Mass: 346.25079494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Pregn-5-ene-20-carboxylicacid, 3-hydroxy-, (3b)- (9CI) Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk